Cas no 400082-30-6 (5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide)

5-[Cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide is a specialized sulfonamide derivative featuring a pyrazole core substituted with a cyano(thiophen-2-yl)methyl group. This compound exhibits potential utility in medicinal chemistry and agrochemical research due to its unique structural framework, combining a sulfonamide moiety with heterocyclic elements. The presence of both electron-withdrawing (cyano) and electron-donating (thiophene) groups may enhance its reactivity and binding affinity in target interactions. Its modular structure allows for further derivatization, making it a versatile intermediate for the synthesis of biologically active molecules. The compound's stability and solubility profile suggest suitability for exploratory studies in drug discovery or crop protection applications.
5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide structure
400082-30-6 structure
Product Name:5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide
CAS No:400082-30-6
MF:C13H16N4O2S2
MW:324.421739578247
CID:5234641
Update Time:2026-03-08

5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide
    • Inchi: 1S/C13H16N4O2S2/c1-9-13(21(18,19)16(2)3)12(17(4)15-9)10(8-14)11-6-5-7-20-11/h5-7,10H,1-4H3
    • InChI Key: QESIRPQXLIUGSC-UHFFFAOYSA-N
    • SMILES: N1(C)C(C(C#N)C2SC=CC=2)=C(S(N(C)C)(=O)=O)C(C)=N1

5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide Pricemore >>

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Additional information on 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide

Research Brief on 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide (CAS: 400082-30-6)

The compound 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide (CAS: 400082-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-sulfonamide scaffold and cyano-thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent advancements in the synthesis of 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide have highlighted improved yield and purity through optimized reaction conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These methodological refinements are critical for ensuring reproducibility and scalability in industrial applications.

Pharmacological evaluations of this compound have revealed its efficacy as a modulator of specific biological targets. Preliminary in vitro studies indicate its interaction with key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been investigated to assess its suitability as a drug candidate.

In vivo studies have further elucidated the therapeutic potential of 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide. Animal models of disease have demonstrated its ability to mitigate symptoms with minimal adverse effects, underscoring its safety and efficacy. These findings are supported by histopathological and biochemical analyses, which provide insights into its mechanism of action at the tissue and molecular levels.

The compound's unique chemical structure also lends itself to further derivatization, enabling the exploration of structure-activity relationships (SAR). Recent SAR studies have identified key functional groups that enhance its biological activity, paving the way for the development of next-generation analogs with improved potency and selectivity.

In conclusion, 5-[cyano(thiophen-2-yl)methyl]-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide (CAS: 400082-30-6) represents a promising lead compound in pharmaceutical research. Its synthesis, pharmacological properties, and therapeutic potential have been extensively studied, with recent findings supporting its advancement into preclinical development. Future research should focus on optimizing its formulation and evaluating its efficacy in clinical trials to fully realize its therapeutic potential.

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